Cas no 201164-18-3 (rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 201164-18-3
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• MDL: MFCD30833880
• CID: 5172978
• PubChem ID: 10513620
• Update Time: 2025-10-28

rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans
• rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• Rel-(1R,2R)-2-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
• EN300-250779
• (1R,2R)-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid
• SCHEMBL1474653
• AC8359
• EN300-705391
• (1R,2R)-2-(4-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-[4-(Trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• UKRIUIRBTVRYAH-DTWKUNHWSA-N
• AT13259
• 201164-19-4
• 201164-18-3
• TRANS-2-(4-(TRIFLUOROMETHYL)PHENYL)CYCLOPROPANE-1-CARBOXYLIC ACID
• trans-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans

• MDL： MFCD30833880
• Inchi： 1S/C11H9F3O2/c12-11(13,14)7-3-1-6(2-4-7)8-5-9(8)10(15)16/h1-4,8-9H,5H2,(H,15,16)/t8-,9+/m0/s1
• InChI Key： UKRIUIRBTVRYAH-DTWKUNHWSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 201164-18-3)

Rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 201164-18-3) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a trifluoromethyl-substituted phenyl group, which contribute to its potential biological activities and applications.

The cyclopropane ring is a three-membered cyclic hydrocarbon that imparts significant strain to the molecule, leading to unique chemical reactivity and conformational properties. The presence of the trifluoromethyl group on the phenyl ring further enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design and development.

Recent studies have explored the potential of rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific cellular mechanisms, such as the mitochondrial pathway and the regulation of pro-apoptotic proteins. These findings suggest that it may have therapeutic potential in cancer treatment.

The chiral nature of rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid is another important aspect of its chemical and biological profile. Chirality plays a crucial role in drug action, as different enantiomers can exhibit distinct pharmacological properties. The racemic mixture consists of equal amounts of (1R,2R) and (1S,2S) enantiomers, each of which may have different biological activities. Therefore, understanding the enantioselective effects of this compound is essential for optimizing its therapeutic potential.

In terms of synthesis, rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid can be prepared through various synthetic routes. One common approach involves the reaction of a suitable cyclopropane precursor with a trifluoromethyl-substituted aryl halide in the presence of a transition metal catalyst. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiopure forms of this compound, which can be crucial for developing more effective pharmaceutical agents.

The physicochemical properties of rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid are also noteworthy. It has a molecular weight of 256.3 g/mol and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in various biological assays and preclinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic parameters. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, rac-(1R,2R)-2-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 201164-18-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for future drug discovery efforts.